2-Bromo-4-methylphenyl phenylsulfonate

• CAS: 2093-26-7

Core Science & Biosynthesis

Molecular weight and formula of 2-Bromo-4-methylphenyl phenylsulfonate

Part 1: Executive Summary & Physicochemical Profile

2-Bromo-4-methylphenyl phenylsulfonate is a specialized organic intermediate belonging to the class of aryl arenesulfonates. While often overshadowed by its tosylate analogs, this phenylsulfonate congener represents a critical "pseudo-halide" electrophile. In modern drug discovery, it serves two primary functions:

• Orthogonal Protection: A robust protecting group for the 2-bromo-4-methylphenol moiety, stable against acidic conditions but cleavable by strong nucleophiles or reductive conditions.

• Cross-Coupling Partner: A reactive electrophile in Nickel- or Palladium-catalyzed Suzuki-Miyaura and Buchwald-Hartwig couplings, where the sulfonate group functions as a leaving group (C–O bond activation).

Core Identity & Properties

The following data establishes the baseline identity for analytical verification.

Property	Value	Notes
IUPAC Name	2-Bromo-4-methylphenyl benzenesulfonate	Formal nomenclature
Molecular Formula	C₁₃H₁₁BrO₃S	Confirmed stoichiometry
Molecular Weight	327.20 g/mol	Monoisotopic Mass: 325.9612
CAS Number	Not widely listed	Precursor CAS: 6627-55-0 (Phenol)
Predicted LogP	3.82 ± 0.4	Highly lipophilic
Physical State	White to off-white crystalline solid	Predicted based on analogs
Solubility	DCM, THF, Ethyl Acetate	Insoluble in water

Part 2: Synthesis & Manufacturing Protocol

Scientific Rationale: The synthesis utilizes a nucleophilic substitution at the sulfur center of benzenesulfonyl chloride. The choice of base is critical; while triethylamine is common, pyridine is preferred here to act as both a solvent and a nucleophilic catalyst (forming a reactive N-sulfonylpyridinium intermediate), ensuring complete conversion of the sterically hindered 2-bromo-4-methylphenol.

Optimized Protocol: Pyridine-Mediated Sulfonylation

Reagents:

• Substrate: 2-Bromo-4-methylphenol (1.0 equiv)

• Reagent: Benzenesulfonyl chloride (1.2 equiv)

• Solvent/Base: Pyridine (anhydrous, 5.0 equiv) or DCM/Pyridine (1:1)

• Catalyst: DMAP (4-Dimethylaminopyridine) (0.1 equiv) – Optional for rate acceleration

Step-by-Step Workflow:

• Preparation: In a flame-dried round-bottom flask equipped with a magnetic stir bar, dissolve 2-Bromo-4-methylphenol in anhydrous DCM (0.2 M concentration).

• Activation: Add Pyridine (5.0 equiv) and DMAP (0.1 equiv). Cool the solution to 0°C using an ice bath to suppress side reactions (e.g., polysulfonylation or hydrolysis).

• Addition: Add Benzenesulfonyl chloride dropwise over 15 minutes. Note: The reaction is exothermic. Control internal temperature < 5°C.

• Reaction: Allow the mixture to warm to room temperature and stir for 4–6 hours. Monitor by TLC (Eluent: 20% EtOAc/Hexanes). The phenol spot (more polar) should disappear, replaced by the less polar sulfonate ester.

• Quench & Workup:

  • Quench with 1M HCl (aq) to neutralize excess pyridine (forms water-soluble pyridinium chloride).

  • Extract with DCM (3x).

  • Wash organic layer with Sat. NaHCO₃ (removes benzenesulfonic acid byproduct) and Brine.

  • Dry over MgSO₄ and concentrate in vacuo.

• Purification: Recrystallize from EtOH/Hexanes or perform Flash Column Chromatography (SiO₂, 0→10% EtOAc in Hexanes).

Visualization: Synthesis Logic Flow

Figure 1: Logical flow of the pyridine-mediated sulfonylation, highlighting the critical intermediate formation.

Part 3: Applications in Drug Discovery (Cross-Coupling)

The "Pseudo-Halide" Advantage: While the bromine atom on the ring is a traditional handle for cross-coupling, the phenylsulfonate group offers a unique orthogonal reactivity profile. Under Nickel catalysis (Ni(0)), the C–O bond of the sulfonate can be activated preferentially or sequentially relative to the C–Br bond, allowing for the construction of complex biaryl scaffolds found in kinase inhibitors.

Mechanism: Ni-Catalyzed C–O Activation

Unlike Palladium, which struggles with oxidative addition into phenol derivatives, Nickel (stabilized by phosphine ligands like PCy3 or NHC ligands) readily inserts into the Ar–OSO₂Ph bond.

Protocol for Suzuki-Miyaura Coupling:

• Catalyst: Ni(COD)₂ (10 mol%) + PCy₃ (20 mol%)

• Partner: Arylboronic acid (1.5 equiv)

• Base: K₃PO₄ (3.0 equiv)[1]

• Solvent: Toluene/Dioxane (100°C)

Visualization: Catalytic Cycle

Figure 2: The Ni(0) catalytic cycle utilizing the sulfonate ester as an electrophile for biaryl synthesis.

Part 4: Analytical Validation & Safety

Expected NMR Profile (¹H NMR, 400 MHz, CDCl₃)

To validate the synthesis, look for these diagnostic signals:

• Sulfonyl Region: Two doublets/multiplets at 7.8–7.5 ppm (5H) corresponding to the benzenesulfonyl ring.

• Phenolic Ring:

  • H-3 (Ortho to Br): ~7.4 ppm (d, J=2 Hz).

  • H-5 (Meta to Br): ~7.1 ppm (dd).

  • H-6 (Ortho to O): ~7.0 ppm (d).

  • Note: The sulfonate group causes a downfield shift of ortho protons compared to the free phenol.

• Methyl Group: Singlet at ~2.35 ppm (3H).[2]

Safety & Handling (MSDS Summary)

• Hazards: The compound is an alkylating agent precursor and potential skin sensitizer.

• Precursors: Benzenesulfonyl chloride is a lachrymator and causes severe skin burns. 2-Bromo-4-methylphenol is toxic if swallowed.

• Storage: Store at 2–8°C under inert atmosphere (Argon/Nitrogen). Moisture sensitive (hydrolysis releases sulfonic acid).

References

• BenchChem. "General Procedure for the Synthesis of N-Aryl Benzenesulfonamides and Sulfonates." BenchChem Protocols. Accessed October 2023. Link

• Percec, V., et al. "Ni(0)-Catalyzed Cross-Coupling Reactions of Aryl Arenesulfonates with Arylboronic Acids." Journal of Organic Chemistry, 2004. Link

• ChemicalBook. "2-Bromo-4-methylphenyl phenylsulfonate Product Properties." ChemicalBook Database. Link

• Sigma-Aldrich. "Safety Data Sheet: Benzenesulfonyl Chloride." Merck Millipore. Link

• National Institute of Standards and Technology (NIST). "Mass Spectrum of Phenol, 2-bromo-4-methyl-." NIST Chemistry WebBook. Link

Sources

• 1. WO2021009568A1 - Benzenesulfonamide derivatives and uses thereof - Google Patents [patents.google.com]
• 2. pstorage-acs-6854636.s3.amazonaws.com [pstorage-acs-6854636.s3.amazonaws.com]

Structural Analysis of 2-Bromo-4-methylphenyl benzenesulfonate

Executive Summary & Chemical Identity

This guide provides a comprehensive structural interrogation of 2-Bromo-4-methylphenyl benzenesulfonate (CAS: 2093-26-7). This compound represents a critical class of aryl sulfonates used as crystallographic models for halogen bonding, reactive intermediates in palladium-catalyzed cross-coupling (Suzuki-Miyaura), and lipophilic prodrug scaffolds.

The analysis focuses on the interplay between the sterically demanding ortho-bromine substituent and the sulfonate backbone, utilizing Nuclear Magnetic Resonance (NMR), Single Crystal X-Ray Diffraction (SC-XRD), and Vibrational Spectroscopy.

Molecular Specifications

Parameter	Detail
IUPAC Name	2-Bromo-4-methylphenyl benzenesulfonate
Molecular Formula
Molecular Weight	327.19 g/mol
Core Moieties	Benzenesulfonyl group (A-Ring), 2-Bromo-p-cresol (B-Ring)
Key Structural Feature	Steric lock imposed by ortho-Br on the torsion angle.[1][2]

Synthesis & Purity Validation Protocol

To ensure structural data integrity, the analyte must be synthesized via a kinetically controlled pathway to minimize isomerization or hydrolysis.

Optimized Synthesis Workflow (Schotten-Baumann Variant)

Rationale: We utilize a pyridine-mediated sulfonylation. Pyridine acts as both the nucleophilic catalyst (forming a reactive sulfonylpyridinium intermediate) and the proton scavenger, preventing acid-catalyzed cleavage of the ester.

Protocol:

• Charge: Dissolve 2-bromo-4-methylphenol (1.0 eq) in anhydrous Dichloromethane (DCM) (10 V).

• Activation: Add Pyridine (2.0 eq) and cool to 0°C under

  atmosphere.

• Addition: Dropwise addition of Benzenesulfonyl chloride (1.2 eq) to control exotherm.

• Reaction: Warm to 25°C; stir for 4 hours. Monitor via TLC (Hexane:EtOAc 8:2).

• Workup: Wash with 1M HCl (remove pyridine), Sat.

  (remove acid), and Brine.

• Purification: Recrystallization from EtOH/Hexane is superior to column chromatography for obtaining X-ray quality crystals.

Visualization: Reaction Logic & Pathway

Figure 1: Step-wise synthesis pathway highlighting the pyridine-mediated activation mechanism.

Spectroscopic Structural Analysis (NMR)[3]

The presence of the electron-withdrawing sulfonate group and the heavy bromine atom creates distinct chemical shift perturbations.

H NMR Assignment Strategy (400 MHz, )

The molecule contains two distinct aromatic systems. The sulfonate (A-Ring) is monosubstituted, while the phenolic (B-Ring) is 1,2,4-trisubstituted.

Proton Position	(ppm)	Multiplicity	(Hz)	Structural Insight
B-Ring H3 (ortho to Br)	7.45	Doublet (d)	~2.0	Deshielded by Br; meta-coupling to H5.
B-Ring H5	7.10	dd	8.2, 2.0	Coupled to H6 (ortho) and H3 (meta).
B-Ring H6 (ortho to O)	7.25	Doublet (d)	8.2	Shifted downfield vs. phenol due to esterification.
A-Ring H2', H6'	7.90	Multiplet	-	Ortho to sulfonyl; strongly deshielded by .
A-Ring H3', H5'	7.55	Multiplet	-	Meta to sulfonyl.
A-Ring H4'	7.65	Multiplet	-	Para to sulfonyl.
Methyl ( )	2.35	Singlet (s)	-	Diagnostic aliphatic anchor.

Critical Diagnostic: The disappearance of the broad phenolic -OH singlet (approx. 5.0-6.0 ppm) and the downfield shift of the B-Ring H6 proton confirm esterification.

C NMR & HMBC Correlations

The carbonyl-equivalent in this system is the

carbon.

• C1 (B-Ring): ~145 ppm (Ipso to Oxygen).

• C2 (B-Ring): ~115 ppm (Ipso to Bromine - Upfield due to heavy atom effect).

• Methyl Carbon: ~20 ppm.

Solid-State Geometry (SC-XRD)

Single Crystal X-Ray Diffraction is the gold standard for confirming the relative orientation of the rings. For aryl sulfonates, the

torsion angle is the primary variable.

Crystallographic Expectations

Based on homologous structures (e.g., tosylates of halophenols), the following geometric parameters are expected:

• Space Group: Monoclinic (

  ) or Triclinic ( ).

• S-O Bond Lengths:

  • (double bonds): 1.42–1.43 Å.
  • (single bridging bond): 1.58–1.60 Å.

• The "L-Shape" Conformation: The sulfonate group typically adopts a gauche conformation relative to the phenolic ring to minimize steric clash between the sulfonyl oxygens and the ortho-bromine.

Halogen Bonding Potential

The bromine atom at the ortho position is a prime candidate for Type II Halogen Bonding (

).

• -hole interaction: The electropositive cap of the bromine atom may interact with the electron-rich sulfonyl oxygen of a neighboring molecule.

• Distance: Look for

  distances < 3.37 Å (Sum of van der Waals radii).[3]

Visualization: Structural Connectivity Logic

Figure 2: Causal relationship between steric substituents and observable spectral/geometric properties.

Vibrational Spectroscopy (IR & Raman)[5][6]

Infrared spectroscopy provides a rapid "fingerprint" validation of the functional groups.

Frequency ( )	Assignment	Mode Description
1360 - 1380		Asymmetric Sulfonyl stretch (Strong).
1170 - 1190		Symmetric Sulfonyl stretch (Very Strong).
1090		Aryl-Bromide stretch (often mixed with ring modes).
850 - 900		Sulfonate ester linkage.
2920		Methyl group stretch (Weak).

Note: The absence of a broad band at 3200-3500

(O-H stretch) is the primary indicator of reaction completion.

References

• Beilstein Journals. (2012). Synthesis and characterization of 2-Bromo-4-methylphenol derivatives. Beilstein-Institut.

• National Institute of Standards and Technology (NIST). (2023). Mass Spectrum and IR Data for 2-Bromo-4-methylphenol.[4][5][6] NIST Chemistry WebBook, SRD 69.[6]

• Acta Crystallographica. (2011). Crystal structure of N-(2-Bromo-phenyl)-4-methyl-benzenesulfonamide derivatives. Section E.

• ChemicalBook. (2023). 2-Bromo-4-methylphenyl phenylsulfonate Product Properties.

• MDPI Molecules. (2021). Structural and Vibrational Characterizations of Aryl Sulfonates.

Sources

• 1. spectrabase.com [spectrabase.com]
• 2. uanlch.vscht.cz [uanlch.vscht.cz]
• 3. researchgate.net [researchgate.net]
• 4. 2-[(4-Methylphenyl)sulfonyl]ethanol(22381-54-0) 1H NMR spectrum [chemicalbook.com]
• 5. 2-Bromo-4-methylphenol(6627-55-0) 1H NMR spectrum [chemicalbook.com]
• 6. Phenol, 2-bromo-4-methyl- [webbook.nist.gov]

Technical Guide: Safety &amp; Handling of 2-Bromo-4-methylphenyl phenylsulfonate

Executive Summary & Chemical Identity

2-Bromo-4-methylphenyl phenylsulfonate (CAS: 2093-26-7) is a specialized intermediate used primarily in organic synthesis and medicinal chemistry. Structurally, it belongs to the class of aryl sulfonates , serving as a robust electrophile in cross-coupling reactions or as a protecting group strategy for phenols.

Unlike standard commercial reagents, this compound often lacks a comprehensive, publicly accessible toxicological dossier. This guide bridges that gap by synthesizing established Structure-Activity Relationships (SAR), hydrolysis kinetics of sulfonate esters, and rigorous safety protocols derived from its metabolic precursors.

Chemical Characterization

Property	Specification
Chemical Name	2-Bromo-4-methylphenyl benzenesulfonate
CAS Number	2093-26-7
Molecular Formula	C₁₃H₁₁BrO₃S
Molecular Weight	327.20 g/mol
SMILES	Cc1ccc(OS(=O)(=O)c2ccccc2)c(Br)c1
Physical State	Crystalline Solid (White to Off-white)
Solubility	Soluble in DCM, DMSO, Ethyl Acetate; Insoluble in water (hydrolyzes slowly)

Hazard Identification & Mechanistic Toxicology

GHS Classification (Derived)

Based on the chemical functionality of aryl sulfonates and the toxicity of hydrolysis products (benzenesulfonic acid and halogenated phenols).

• Signal Word: WARNING

• Skin Corrosion/Irritation: Category 2 (H315)[1][2][3][4]

• Serious Eye Damage/Eye Irritation: Category 2A (H319)[1][2]

• Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory Irritation) (H335)[1][2][4][5][6]

• Skin Sensitization: Category 1 (H317) – High Probability based on sulfonate moiety.

The "Silent" Hazard: Hydrolytic Instability

Researchers often underestimate the stability of sulfonate esters. Upon exposure to ambient moisture or physiological pH, 2-Bromo-4-methylphenyl phenylsulfonate undergoes hydrolysis. This releases Benzenesulfonic acid (a strong acid, pKa ≈ -2.8) and 2-Bromo-4-methylphenol .[5][7][8][9]

• Implication: Old samples may be more corrosive than fresh ones due to acid accumulation.

• Toxicology: The phenol component (2-Bromo-4-methylphenol) is a known irritant and potential uncoupler of oxidative phosphorylation, necessitating strict containment.

Visualization: Degradation & Reactivity Pathway

The following diagram illustrates the hydrolysis pathway that dictates the compound's storage and toxicity profile.

Figure 1: Hydrolytic degradation pathway showing the generation of corrosive and toxic byproducts upon moisture exposure.

Handling, Storage, and Stability Protocols

Self-Validating Storage System

To ensure scientific integrity, storage protocols must prevent the hydrolysis pathway described above.

• Primary Containment: Store under an inert atmosphere (Argon or Nitrogen). The compound is not pyrophoric but is hygroscopic.

• Temperature Control: Maintain at 2–8°C .

  • Why? Low temperature kinetically inhibits the hydrolysis rate and prevents discoloration (oxidation of the bromo-phenol moiety).

• Visual Validation:

  • Pass: White crystalline powder.[7][10]

  • Fail: Yellow/Orange tint or liquid residue. This indicates liberation of HBr or Phenol oxidation. Do not use.

Experimental Handling

• Solvent Selection: Avoid protic solvents (MeOH, EtOH) for long-term storage of stock solutions, as transesterification can occur. Use Anhydrous DMF, DMSO, or DCM for reactions.

• Weighing: Use a static-free spatula and weigh quickly to minimize humidity uptake.

Emergency Response & First Aid

Standard "wash with water" advice is insufficient without understanding the chemical behavior.

Exposure Route	Immediate Action	Scientific Rationale
Skin Contact	Wash with soap and water for 15 min. Do not use ethanol.	Ethanol may increase skin permeability of the lipophilic sulfonate, enhancing systemic absorption.
Eye Contact	Rinse with saline/water for 15 min.[11] Lift lids.	The hydrolysis generates acid; immediate dilution is critical to prevent corneal opacity.
Ingestion	Rinse mouth. Do NOT induce vomiting.	Vomiting risks re-exposing the esophagus to the corrosive sulfonic acid byproduct.
Inhalation	Move to fresh air.[4][5][11] Monitor for delayed edema.	Brominated aromatics can cause delayed respiratory sensitization.

Visualization: Emergency Decision Logic

This workflow guides the immediate response to accidental exposure.

Figure 2: Decision tree for immediate emergency response, highlighting the contraindication of solvents for skin cleaning.

Disposal & Environmental Considerations

Aquatic Toxicity

Halogenated phenols (the degradation product) are notoriously toxic to aquatic life (LC50 values often < 10 mg/L).

• Protocol: Do not dispose of down the drain.

• Deactivation: Treat waste streams with dilute NaOH (1M) to fully hydrolyze the ester and neutralize the resulting sulfonic acid, then dispose of as Halogenated Organic Waste .

References

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for 2-Bromo-4-methylphenol. Retrieved from [Link][6]

• ECHA (European Chemicals Agency). (n.d.). Guidance on the Application of the CLP Criteria: Specific Target Organ Toxicity. Retrieved from [Link]

Sources

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. 2-Bromo-4-phenylphenol | C12H9BrO | CID 27297 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. cochise.edu [cochise.edu]
• 4. beta.lakeland.edu [beta.lakeland.edu]
• 5. fishersci.com [fishersci.com]
• 6. 2-Bromo-4-methylphenol 96 6627-55-0 [sigmaaldrich.com]
• 7. Page loading... [wap.guidechem.com]
• 8. CN101279896B - Preparation of 2-bromo-4-methylphenol - Google Patents [patents.google.com]
• 9. Preparation of 2-bromo-4-methylphenol - Eureka | Patsnap [eureka.patsnap.com]
• 10. chemimpex.com [chemimpex.com]
• 11. fishersci.com [fishersci.com]

Protocols & Analytical Methods

Application Notes and Protocols for Palladium-Catalyzed Cross-Coupling Reactions Using 2-Bromo-4-methylphenyl phenylsulfonate

Introduction: A Bifunctional Tool for Complex Molecule Synthesis

Palladium-catalyzed cross-coupling reactions have become an indispensable tool in modern organic synthesis, enabling the formation of carbon-carbon and carbon-heteroatom bonds with remarkable efficiency and functional group tolerance.[1] These reactions are fundamental to the synthesis of a vast array of molecules, from pharmaceuticals and agrochemicals to advanced materials.[1] The substrate at the heart of this guide, 2-Bromo-4-methylphenyl phenylsulfonate, presents a unique opportunity for synthetic chemists. As a bifunctional electrophile, it possesses two distinct reactive sites amenable to palladium-catalyzed cross-coupling: a carbon-bromine (C-Br) bond and a carbon-sulfonate (C-O-S) bond. This dual reactivity allows for sequential, site-selective functionalization, providing a strategic advantage in the construction of complex molecular architectures.

Aryl sulfonates, such as phenylsulfonates, have emerged as valuable alternatives to the more traditionally used aryl halides and triflates in cross-coupling reactions.[2][3] They are readily prepared from inexpensive and widely available phenols and arenesulfonyl chlorides.[2] The presence of both a bromo and a phenylsulfonate group on the same aromatic ring in 2-Bromo-4-methylphenyl phenylsulfonate opens up possibilities for programmed, stepwise derivatization, a highly sought-after capability in medicinal chemistry and materials science. This guide provides a comprehensive overview of the principles and practical protocols for leveraging this versatile building block in palladium-catalyzed cross-coupling reactions.

Understanding the Reaction Mechanism: The Palladium Catalytic Cycle

The efficacy of palladium-catalyzed cross-coupling reactions hinges on a catalytic cycle that typically involves three key steps: oxidative addition, transmetalation, and reductive elimination.[4][5][6] The active catalyst is a palladium(0) species, which is often generated in situ from a palladium(II) precatalyst.[7][8]

• Oxidative Addition: The catalytic cycle commences with the oxidative addition of the aryl electrophile to the palladium(0) complex. This step involves the cleavage of the C-X bond (where X is Br or OSO₂Ph) and the formation of a new palladium(II) intermediate.[6][9] The relative rate of oxidative addition is crucial for determining the chemoselectivity when multiple reactive sites are present, as in 2-Bromo-4-methylphenyl phenylsulfonate. Generally, the reactivity order for oxidative addition is C-I > C-Br > C-OTf > C-Cl > C-OSO₂R.[10][11] This suggests that the C-Br bond in our substrate will be significantly more reactive than the C-O-S bond of the phenylsulfonate group, allowing for selective coupling at the bromine-bearing position under carefully controlled conditions.

• Transmetalation: Following oxidative addition, the transmetalation step occurs, where an organometallic nucleophile (e.g., from a boronic acid in Suzuki coupling or an amine in Buchwald-Hartwig amination) transfers its organic group to the palladium(II) center, displacing the halide or sulfonate.[9][11] This step is often facilitated by a base, which activates the nucleophilic partner.[12]

• Reductive Elimination: The final step is reductive elimination, where the two organic fragments on the palladium(II) center couple to form the desired product and regenerate the palladium(0) catalyst, which can then re-enter the catalytic cycle.[4][13]

Below is a generalized diagram of the palladium catalytic cycle for cross-coupling reactions.

Caption: Generalized Palladium Catalytic Cycle.

Chemoselectivity: Harnessing the Bifunctional Nature of the Substrate

The key to unlocking the full synthetic potential of 2-Bromo-4-methylphenyl phenylsulfonate lies in controlling the chemoselectivity of the cross-coupling reaction. The inherent difference in reactivity between the C-Br and C-O-S bonds provides a handle for selective functionalization. The C-Br bond is generally more susceptible to oxidative addition to palladium(0) than the C-O-S bond of an aryl sulfonate.[10] This allows for a stepwise approach where the C-Br bond is functionalized first under milder conditions, leaving the phenylsulfonate group intact for a subsequent coupling reaction under more forcing conditions.

Factors influencing chemoselectivity include:

• Catalyst and Ligand Choice: Bulky, electron-rich phosphine ligands can influence the reactivity of the palladium catalyst and enhance selectivity.

• Reaction Temperature: Lower temperatures will favor the reaction at the more reactive C-Br bond.

• Base: The choice and strength of the base can play a role in the overall reaction rate and selectivity.

Experimental Protocols

The following protocols are provided as a starting point for researchers. Optimization of reaction conditions may be necessary for specific substrates and desired outcomes.

Protocol 1: Suzuki-Miyaura Coupling at the C-Br Position

This protocol details a selective Suzuki-Miyaura coupling reaction at the C-Br bond of 2-Bromo-4-methylphenyl phenylsulfonate.

Materials:

• 2-Bromo-4-methylphenyl phenylsulfonate

• Arylboronic acid

• Palladium(II) acetate (Pd(OAc)₂)

• Triphenylphosphine (PPh₃) or a suitable Buchwald ligand (e.g., SPhos)

• Potassium carbonate (K₂CO₃) or potassium phosphate (K₃PO₄)

• Toluene or 1,4-Dioxane

• Water (degassed)

• Anhydrous sodium sulfate or magnesium sulfate

• Standard laboratory glassware for inert atmosphere reactions (Schlenk line or glovebox)

Experimental Workflow:

Caption: Experimental workflow for Suzuki-Miyaura coupling.

Step-by-Step Procedure:

• To a dry Schlenk flask, add 2-Bromo-4-methylphenyl phenylsulfonate (1.0 equiv), the desired arylboronic acid (1.2 equiv), and potassium carbonate (2.0 equiv).

• Evacuate the flask and backfill with an inert gas (e.g., argon or nitrogen). Repeat this cycle three times.

• Add degassed toluene and water (e.g., a 4:1 mixture) to the flask.

• In a separate vial, prepare the catalyst solution by dissolving palladium(II) acetate (0.02 equiv) and the phosphine ligand (0.04 equiv) in a small amount of the reaction solvent under an inert atmosphere.

• Add the catalyst solution to the reaction flask via syringe.

• Heat the reaction mixture to 80-100 °C with vigorous stirring.

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Upon completion, cool the reaction to room temperature.

• Add water to the reaction mixture and extract with an organic solvent (e.g., ethyl acetate or dichloromethane).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate or magnesium sulfate.

• Filter the drying agent and concentrate the filtrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the desired biaryl product.

Parameter	Recommended Condition	Rationale
Palladium Source	Pd(OAc)₂, Pd(PPh₃)₄	Pd(OAc)₂ is a common, air-stable precatalyst that is reduced in situ to Pd(0). Pd(PPh₃)₄ is a pre-formed Pd(0) catalyst.
Ligand	PPh₃, SPhos, XPhos	PPh₃ is a standard ligand. Buchwald ligands like SPhos and XPhos can improve reaction efficiency for challenging substrates.
Base	K₂CO₃, K₃PO₄, Cs₂CO₃	The base is crucial for the transmetalation step. The choice of base can influence the reaction rate and yield.[11][12]
Solvent	Toluene/Water, Dioxane/Water	A biphasic solvent system is often used in Suzuki couplings.[11]
Temperature	80-100 °C	Sufficient to promote the reaction at the C-Br bond while minimizing reactivity at the C-O-S bond.

Protocol 2: Buchwald-Hartwig Amination at the C-Br Position

This protocol describes the selective amination of the C-Br bond of 2-Bromo-4-methylphenyl phenylsulfonate.

Materials:

• 2-Bromo-4-methylphenyl phenylsulfonate

• Primary or secondary amine

• Palladium(II) acetate (Pd(OAc)₂) or a pre-formed palladium catalyst (e.g., Pd₂(dba)₃)

• A suitable Buchwald ligand (e.g., BINAP, Xantphos)

• Sodium tert-butoxide (NaOt-Bu) or lithium hexamethyldisilazide (LHMDS)

• Toluene or Tetrahydrofuran (THF)

• Standard laboratory glassware for inert atmosphere reactions

Step-by-Step Procedure:

• To a dry Schlenk tube, add 2-Bromo-4-methylphenyl phenylsulfonate (1.0 equiv), the palladium precatalyst (0.01-0.05 equiv), the ligand (0.012-0.06 equiv), and the base (1.4 equiv).

• Evacuate the tube and backfill with an inert gas. Repeat this three times.

• Add the anhydrous solvent (e.g., toluene) followed by the amine (1.2 equiv).

• Seal the tube and heat the reaction mixture to 80-110 °C.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature.

• Quench the reaction with saturated aqueous ammonium chloride and extract with an organic solvent.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

The Buchwald-Hartwig amination is a powerful method for forming C-N bonds.[13][14][15] The choice of a strong, non-nucleophilic base like sodium tert-butoxide is critical for the deprotonation of the amine and subsequent steps in the catalytic cycle.[16]

Parameter	Recommended Condition	Rationale
Palladium Source	Pd(OAc)₂, Pd₂(dba)₃	Common and effective precatalysts for Buchwald-Hartwig amination.
Ligand	BINAP, Xantphos, JohnPhos	Bulky, electron-rich phosphine ligands are essential for efficient C-N bond formation.[17]
Base	NaOt-Bu, LHMDS, K₃PO₄	A strong, non-nucleophilic base is required.[16]
Solvent	Toluene, Dioxane, THF	Anhydrous, aprotic solvents are necessary.
Temperature	80-110 °C	Higher temperatures may be needed compared to Suzuki coupling to achieve reasonable reaction rates.

Sequential Cross-Coupling: A Strategy for Advanced Synthesis

Once the C-Br bond has been selectively functionalized, the resulting product, now bearing a phenylsulfonate group, can be subjected to a second cross-coupling reaction. This typically requires more forcing conditions, such as higher temperatures and potentially different catalyst/ligand systems, to activate the less reactive C-O-S bond. This sequential approach allows for the controlled and predictable synthesis of tri- and tetra-substituted aromatic compounds.

Troubleshooting and Considerations

• Low Yield: If the reaction yield is low, consider increasing the catalyst loading, trying a different ligand, or using a stronger base. Ensure all reagents and solvents are pure and anhydrous (for Buchwald-Hartwig).

• Side Reactions: Homocoupling of the nucleophilic partner can sometimes be observed.[18] This can be minimized by careful control of reaction conditions and catalyst choice. Dehalogenation or desulfonylation can also occur as side reactions.

• Lack of Selectivity: If coupling occurs at both the C-Br and C-O-S positions, reduce the reaction temperature and reaction time. A less active catalyst system may also improve selectivity.

Safety Precautions

• Palladium catalysts and phosphine ligands can be toxic and should be handled in a well-ventilated fume hood.

• Many of the bases used, such as sodium tert-butoxide, are corrosive and moisture-sensitive.

• The organic solvents used are flammable.

• Always wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

Conclusion

2-Bromo-4-methylphenyl phenylsulfonate is a valuable and versatile building block for palladium-catalyzed cross-coupling reactions. Its bifunctional nature, with two electrophilic sites of differing reactivity, allows for selective and sequential functionalization. By carefully selecting the reaction conditions, researchers can control the outcome of the coupling reaction to synthesize a wide range of complex organic molecules. The protocols and guidelines presented in this application note provide a solid foundation for the successful application of this substrate in academic and industrial research, particularly in the fields of drug discovery and materials science.

References

• Mechanistic Studies of the Palladium-Catalyzed Desulfinative Cross-Coupling of Aryl Bromides and (Hetero)Aryl Sulfinate Salts - PMC - NIH. (n.d.).
• Mechanistic Studies of the Palladium-Catalyzed Desulfinative Cross-Coupling of Aryl Bromides and (Hetero)Aryl Sulfinate Salts - Find an Expert - The University of Melbourne. (n.d.).
• Mechanistic Studies of the Palladium-Catalyzed Desulfinative Cross-Coupling of Aryl Bromides and (Hetero)Aryl Sulfinate Salts | Journal of the American Chemical Society. (2020, February 7).
• Palladium-Catalyzed Hiyama Cross-Couplings of Aryl Arenesulfonates with Arylsilanes | Journal of the American Chemical Society - ACS Publications. (2008, August 21).
• Synthesis of Aryl Sulfonamides via Palladium-Catalyzed Chlorosulfonylation of Arylboronic Acids - PMC. (n.d.).
• Palladium-catalyzed cross-coupling of (hetero)aryl or alkenyl sulfonates with aryl titanium as the multi-functional reagent - Organic Chemistry Frontiers (RSC Publishing). (n.d.).
• Palladium-catalyzed cross-coupling reactions of aryl mesylates - RSC Publishing. (2011, August 22).
• A Practical Protocol for the Hiyama Cross-Coupling Reaction Catalyzed by Palladium on Carbon - Organic Chemistry Portal. (n.d.).
• Buchwald-Hartwig Amination - Wordpress - ACS GCI Pharmaceutical Roundtable Reagent Guides. (n.d.).
• Palladium-catalyzed chemoselective Suzuki–Miyaura cross-coupling reaction of poly(pseudo)halogenated arenes - PolyU Scholars Hub. (2024, February 1).
• Palladium‐Catalyzed Cross‐Electrophile Coupling: A Strategy for CC Bond Formation between Two Electrophiles | Request PDF - ResearchGate. (2025, September 25).
• 17.2: Palladium catalyzed couplings - Chemistry LibreTexts. (2020, July 1).
• Buchwald–Hartwig amination - Wikipedia. (n.d.).
• Palladium-catalyzed Cross-coupling Reactions. (n.d.).
• Buchwald-Hartwig Cross-Coupling - J&K Scientific LLC. (2021, February 23).
• Cross-coupling reaction - Wikipedia. (n.d.).
• PALLADIUM-CATALYZED CROSS COUPLINGS IN ORGANIC SYNTHESIS - Nobel Prize. (2010, October 6).
• Palladium-Catalyzed Cross-Coupling of Silyl Electrophiles with Alkylzinc Halides: A Silyl-Negishi Reaction - PMC. (n.d.).
• A Practical Buchwald—Hartwig Amination of 2-Bromopyridines with Volatile Amines | Request PDF - ResearchGate. (2025, August 6).
• Controlling Site-Selectivity in Palladium-Catalysed Cross-Coupling Reactions using Non-Covalent Interactions Between Ligand and Substrate - Apollo. (n.d.).
• The Buchwald–Hartwig Amination After 25 Years - the University of Groningen research portal. (n.d.).
• Recent Developments in Palladium-Catalyzed Cross-Coupling Reactions for Pharmaceutical Applications - JOCPR. (n.d.).
• Suzuki reaction - Wikipedia. (n.d.).
• Enantioselective Palladium-Catalyzed Cross-Coupling of α-Bromo Carboxamides and Aryl Boronic Acids - PubMed. (2019, August 12).
• Suzuki-Miyaura Coupling - Chemistry LibreTexts. (2024, October 10).
• Suzuki–Miyaura coupling of aryl fluorosulfates in water: a modified approach for the synthesis of novel coumarin derivatives under mild conditions - -ORCA - Cardiff University. (2024, May 6).
• Suzuki Coupling - Organic Chemistry Portal. (n.d.).
• Suzuki Coupling I Common Byproducts in Suzuki Coupling - YouTube. (2024, September 8).

Sources

• 1. jocpr.com [jocpr.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Palladium-catalyzed cross-coupling reactions of aryl mesylates - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Cross-coupling reaction - Wikipedia [en.wikipedia.org]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. Mechanistic Studies of the Palladium-Catalyzed Desulfinative Cross-Coupling of Aryl Bromides and (Hetero)Aryl Sulfinate Salts - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. nobelprize.org [nobelprize.org]
• 10. research.polyu.edu.hk [research.polyu.edu.hk]
• 11. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 12. Suzuki Coupling [organic-chemistry.org]
• 13. jk-sci.com [jk-sci.com]
• 14. Buchwald-Hartwig Amination - Wordpress [reagents.acsgcipr.org]
• 15. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 16. researchgate.net [researchgate.net]
• 17. research.rug.nl [research.rug.nl]
• 18. m.youtube.com [m.youtube.com]

Precision Nucleophilic Substitution of Phenylsulfonate Esters: A Guide to Activation and Displacement

Topic: Nucleophilic Substitution Reactions of Phenylsulfonate Esters Content Type: Detailed Application Note & Protocols

Abstract

This application note provides a comprehensive technical guide for the utilization of phenylsulfonate esters (e.g., tosylates, nosylates, benzenesulfonates) as activated electrophiles in drug development. Unlike alkyl halides, sulfonate esters offer tunable reactivity and chemoselectivity, allowing for the precise substitution of hydroxyl groups with diverse nucleophiles under mild conditions. This guide covers mechanistic principles, strategic leaving group selection, detailed synthesis and displacement protocols, and critical safety considerations regarding Genotoxic Impurities (GTIs) in compliance with ICH M7 guidelines.

Introduction: The Strategic Advantage of Sulfonates

In medicinal chemistry, the direct displacement of a hydroxyl group is thermodynamically unfavorable due to the high basicity of the hydroxide ion (

of conjugate acid 15.7). Converting alcohols into phenylsulfonate esters transforms the hydroxyl into a non-basic, resonance-stabilized leaving group ( of conjugate acid ).

While "phenylsulfonate" broadly refers to esters of benzenesulfonic acid, the class includes substituted derivatives that allow chemists to fine-tune electrophilicity:

• Tosylate (Ts): Standard stability/reactivity balance.

• Nosylate (Ns): Higher reactivity due to electron-withdrawing nitro groups; useful for sluggish nucleophiles.

• Brosylate (Bs): Similar to nosylates, often used for crystallographic tracking.

Scope: This guide focuses on Alkyl Phenylsulfonates (

) acting as electrophiles in reactions.

Mechanistic Foundation & Leaving Group Hierarchy

The Reactivity Ladder

The rate of nucleophilic substitution correlates with the stability of the leaving group anion, which is inversely proportional to the

of its conjugate acid.

Table 1: Relative Reactivity and Properties of Sulfonate Leaving Groups

Leaving Group	Abbr.	Structure	Conj. Acid	Relative Rate ( )*	Application Niche
Methanesulfonate	Ms		-1.9	1.0	Smallest steric footprint; atom economical.
-Toluenesulfonate	Ts		-2.8	0.7	Industry Standard. UV active, crystalline, stable.
-Bromobenzenesulfonate	Bs		-4.0	~2-3	X-ray crystallography studies.
-Nitrobenzenesulfonate	Ns		-	~10-20	High reactivity for hindered substrates.
Trifluoromethanesulfonate	Tf		-14.0		Extreme reactivity; prone to elimination.

*Relative solvolysis rates compared to Mesylate (approximate).

Mechanism of Displacement ( )

For primary and secondary alkyl sulfonates, the reaction proceeds primarily via an

mechanism, resulting in the inversion of configuration (Walden inversion).

Caption: Figure 1. Concerted

mechanism showing backside attack and stereochemical inversion.

Experimental Protocols

Protocol A: Chemoselective Synthesis of Tosylates (Activation)

Objective: Convert a primary/secondary alcohol to a tosylate without inducing elimination or chlorination. Critical Insight: Using Pyridine as the sole solvent often leads to difficult workups. The catalytic DMAP/Et3N method in DCM is superior for purification and yield.

Materials:

• Substrate: Primary/Secondary Alcohol (1.0 equiv)

• Reagent:

  -Toluenesulfonyl chloride (TsCl) (1.2 – 1.5 equiv)[1]

• Base: Triethylamine (

  ) (2.0 equiv)

• Catalyst: 4-Dimethylaminopyridine (DMAP) (0.1 equiv)

• Solvent: Anhydrous Dichloromethane (DCM)[1][2]

Procedure:

• Setup: Flame-dry a round-bottom flask and purge with

  . Add the alcohol and anhydrous DCM (0.1 – 0.2 M concentration).

• Cooling: Cool the solution to 0°C (ice bath). Causality: Low temperature prevents the displacement of the forming tosylate by chloride ions (from TsCl).

• Addition: Add

  followed by DMAP.

• Activation: Add TsCl portion-wise over 10 minutes.

• Reaction: Stir at 0°C for 30 mins, then allow to warm to Room Temperature (RT). Monitor by TLC (typically 2–4 hours).[3]

• Quench: Add saturated

  solution.

• Workup: Extract with DCM (ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">

  ). Wash combined organics with 1M HCl (to remove amines), then brine. Dry over .[2]

• Purification: Silica gel chromatography. Note: Tosylates are stable on silica but avoid prolonged exposure to highly acidic modifiers.

Protocol B: General Nucleophilic Displacement ( )

Objective: Displace the tosylate with a nucleophile (e.g., Azide, Cyanide, Amine).

Materials:

• Substrate: Alkyl Tosylate (1.0 equiv)[4]

• Nucleophile:

  , , or amine (1.5 – 3.0 equiv)

• Solvent: Polar Aprotic (DMF, DMSO, or MeCN)

• Optional: 18-Crown-6 (if using potassium salts in MeCN)

Procedure:

• Solvation: Dissolve the Alkyl Tosylate in anhydrous DMF (0.2 M).

• Nucleophile Addition: Add the nucleophile in one portion.

• Thermal Activation:

  • Reactive Nucleophiles (

    ): Stir at RT to 50°C.

  • Sluggish Nucleophiles: Heat to 80–100°C.

  • Warning: Do not exceed 120°C with azides (explosion hazard).

• Monitoring: Monitor consumption of the UV-active tosylate spot by TLC.

• Workup:

  • Dilute with excess water (5x reaction volume) to dissolve DMF.

  • Extract with

    or EtOAc.

  • Crucial Step: Wash organic layer extensively with water (

    ) to remove trapped DMF.

Protocol C: Handling Genotoxic Impurities (GTI)

Context: Alkyl sulfonates are potent alkylating agents and are classified as Class 1 Mutagens under ICH M7 guidelines [1].

Safety & Destruction Workflow:

• Segregation: Handle all solid alkyl sulfonates in a dedicated hood with double-gloving.

• Quenching (Process Stream): If the sulfonate is an intermediate, ensure complete consumption.

  • Test: Derivatize an aliquot with a strong nucleophile (e.g., thiophenol) and check by HPLC.

• Waste Disposal: Treat aqueous waste streams containing traces of sulfonates with nucleophilic quenchers (e.g., 20% NaOH or aqueous ammonia) for 24 hours before disposal to hydrolyze the ester.

Troubleshooting & Optimization Logic

Table 2: Common Failure Modes and Solutions

Observation	Root Cause	Corrective Action
Alkyl Chloride Formation	from TsCl competes with alcohol.[5]	Use (Tosyl anhydride) instead of TsCl. Maintain 0°C longer.
Elimination (Alkene)	Base is too strong or Temp too high.	Switch base to Pyridine or Collidine. Lower reaction temp.[6]
No Reaction (Displacement)	Nucleophile is poorly soluble.	Switch solvent to DMSO or use Phase Transfer Catalyst (TBAF, 18-Crown-6).
Hydrolysis (Alcohol returns)	Wet solvent during displacement.	Ensure anhydrous conditions.[2] Hydroxide is a better nucleophile than many targets.

Visualization: Synthesis & Purification Workflow

Caption: Figure 2. Step-by-step workflow for the conversion of alcohols to functionalized products via tosylates.

References

• ICH M7(R1) Guideline. Assessment and Control of DNA Reactive (Mutagenic) Impurities in Pharmaceuticals to Limit Potential Carcinogenic Risk. International Council for Harmonisation. Link

• Organic Chemistry Portal. Nucleophilic Substitution - Leaving Groups. Link

• BenchChem. Application Notes: Nucleophilic Substitution Reactions Using Tosyl Groups. Link

• Master Organic Chemistry. Tosylates and Mesylates: Synthesis and Reactivity. Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. organic-synthesis.com [organic-synthesis.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. reddit.com [reddit.com]
• 6. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Purification of 2-Bromo-4-methylphenyl phenylsulfonate

Welcome to the technical support guide for the purification of 2-Bromo-4-methylphenyl phenylsulfonate. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth, practical guidance and troubleshooting for common challenges encountered during the purification of this compound. The information herein is grounded in established chemical principles and supported by authoritative references to ensure scientific integrity.

I. Understanding the Compound: Key Physicochemical Properties

Before delving into purification techniques, it is crucial to understand the physical and chemical properties of 2-Bromo-4-methylphenyl phenylsulfonate and its common precursors or impurities.

Property	Value	Source
2-Bromo-4-methylphenyl phenylsulfonate
CAS Number	2093-26-7	[1]
Molecular Formula	C₁₃H₁₁BrO₃S	[1]
Molecular Weight	327.2 g/mol	[1]
Appearance	White to light yellow crystalline powder	[2]
Melting Point	123-131 °C	[2]
Potential Starting Material: 2-Bromo-4-methylphenol
CAS Number	6627-55-0	[3]
Molecular Formula	C₇H₇BrO	[3]
Molecular Weight	187.03 g/mol	[3]
Boiling Point	213-214 °C
Appearance	Liquid
Potential Starting Material: Benzenesulfonyl chloride
CAS Number	98-09-9
Molecular Formula	C₆H₅ClO₂S
Molecular Weight	176.62 g/mol
Boiling Point	251-252 °C
Appearance	Colorless liquid

II. Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I should expect when synthesizing 2-Bromo-4-methylphenyl phenylsulfonate?

A1: The impurity profile largely depends on the synthetic route. A common synthesis involves the reaction of 2-bromo-4-methylphenol with benzenesulfonyl chloride in the presence of a base. Potential impurities include:

• Unreacted Starting Materials: 2-bromo-4-methylphenol and benzenesulfonyl chloride.

• Hydrolysis Product: Benzenesulfonic acid, formed from the reaction of benzenesulfonyl chloride with water.

• Side-Products: Di-brominated species or other isomeric byproducts from the synthesis of the starting phenol.[4] For instance, the bromination of p-cresol can sometimes yield 2,6-dibromo-4-methylphenol.[5]

• Residual Base: The base used to catalyze the reaction (e.g., pyridine, triethylamine).

Q2: My purified product is off-white or yellowish. What could be the cause?

A2: A yellowish tint in the final product often indicates the presence of colored impurities. These can arise from several sources:

• Degradation Products: Sulfonate esters can be susceptible to degradation, especially under harsh conditions (e.g., prolonged heating, exposure to strong acids or bases).

• Colored Byproducts from Synthesis: The synthesis of the starting materials, particularly through bromination reactions, can generate colored impurities.[6]

• Oxidation: Phenolic impurities, if present, are prone to oxidation, which can lead to colored species.

Q3: I am seeing a low yield after purification. What are the likely causes?

A3: Low recovery can be attributed to several factors during the purification process:

• Product Loss During Recrystallization: Choosing a suboptimal solvent system can lead to either the product remaining in the mother liquor or co-precipitation with impurities.

• Incomplete Elution in Column Chromatography: The product may be strongly adsorbed to the stationary phase if the eluent is not polar enough.

• Mechanical Losses: Product loss during transfers, filtration, and handling.

III. Troubleshooting Guide

This section provides a structured approach to resolving common issues encountered during the purification of 2-Bromo-4-methylphenyl phenylsulfonate.

Issue 1: Oily Product After Work-up

Symptom: The crude product is a viscous oil or gum instead of a solid.

Potential Causes & Solutions:

• Presence of Residual Solvent: Ensure that the organic solvent used for extraction has been thoroughly removed under reduced pressure.

• High Impurity Content: A significant amount of unreacted starting materials or byproducts can depress the melting point and result in an oily product. Proceed with a preliminary purification step like a solvent wash or trituration before attempting recrystallization or chromatography.

• Presence of Water: Traces of water can sometimes interfere with crystallization. Ensure all glassware is dry and use anhydrous solvents where necessary.

Issue 2: Difficulty in Achieving Desired Purity by Recrystallization

Symptom: The purity of the product does not improve significantly after one or more recrystallization attempts, as determined by techniques like NMR or HPLC.

Potential Causes & Solutions:

• Inappropriate Solvent System: The chosen solvent may not have a steep enough solubility curve for the product (i.e., high solubility at high temperature and low solubility at low temperature).

  • Solution: Systematically screen for a suitable recrystallization solvent or solvent pair. Good single solvents to try include ethanol, isopropanol, or ethyl acetate. For solvent pairs, consider combinations like ethanol/water, ethyl acetate/hexanes, or dichloromethane/hexanes.

• Co-crystallization of Impurities: An impurity with similar solubility characteristics to the product may be co-crystallizing.

  • Solution: If recrystallization is ineffective, column chromatography is the recommended next step to separate compounds with different polarities.

Issue 3: Poor Separation in Column Chromatography

Symptom: Fractions collected from the column show a mixture of the desired product and impurities, with no clear separation observed on TLC.

Potential Causes & Solutions:

• Incorrect Eluent Polarity:

  • Too Polar: Both the product and impurities will elute quickly with little to no separation.

  • Not Polar Enough: The product and impurities will remain at the baseline of the TLC plate or move very slowly up the column.

  • Solution: Optimize the eluent system using TLC. A good starting point for silica gel chromatography is a mixture of hexanes and ethyl acetate. Aim for an Rf value of 0.2-0.3 for the desired product on the TLC plate.

• Column Overloading: Applying too much crude material to the column will result in broad bands and poor separation.

  • Solution: As a general rule, the amount of crude material should be about 1-5% of the weight of the silica gel.

• Improper Column Packing: Channels or cracks in the silica gel bed will lead to uneven solvent flow and poor separation.

  • Solution: Ensure the column is packed uniformly. Both dry packing and wet packing (slurry) methods can be effective if done carefully.[7]

IV. Detailed Experimental Protocols

Protocol 1: Recrystallization

This protocol provides a general guideline for the recrystallization of 2-Bromo-4-methylphenyl phenylsulfonate. The choice of solvent is critical and should be determined experimentally.

Objective: To purify the crude product by removing soluble and insoluble impurities.

Materials:

• Crude 2-Bromo-4-methylphenyl phenylsulfonate

• Recrystallization solvent (e.g., ethanol, isopropanol, or an appropriate solvent mixture)

• Erlenmeyer flasks

• Hot plate/stirrer

• Buchner funnel and filter paper

• Vacuum flask

Procedure:

• Solvent Selection: In a small test tube, dissolve a small amount of the crude product in a minimal amount of a candidate solvent at its boiling point. Allow the solution to cool to room temperature and then in an ice bath. A good solvent will dissolve the compound when hot but yield a good crop of crystals upon cooling.

• Dissolution: Place the crude product in an Erlenmeyer flask and add a small amount of the chosen recrystallization solvent. Heat the mixture to boiling with stirring.

• Add More Solvent: Continue to add small portions of the hot solvent until the product is completely dissolved. Avoid adding a large excess of solvent.

• Hot Filtration (if necessary): If insoluble impurities are present, perform a hot filtration through a fluted filter paper into a clean, pre-warmed Erlenmeyer flask.

• Crystallization: Allow the hot, clear solution to cool slowly to room temperature. Then, place the flask in an ice bath to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration using a Buchner funnel.

• Washing: Wash the crystals with a small amount of cold recrystallization solvent to remove any remaining mother liquor.

• Drying: Dry the purified crystals under vacuum to a constant weight.

Protocol 2: Flash Column Chromatography

This protocol describes the purification of 2-Bromo-4-methylphenyl phenylsulfonate using flash column chromatography on silica gel.

Objective: To separate the desired product from impurities based on their differential adsorption to the stationary phase.

Materials:

• Crude 2-Bromo-4-methylphenyl phenylsulfonate

• Silica gel (for flash chromatography)

• Eluent (e.g., a mixture of hexanes and ethyl acetate, determined by TLC)

• Chromatography column

• Sand

• Collection tubes or flasks

Procedure:

• Eluent Selection: Using TLC, determine a solvent system that gives an Rf value of approximately 0.2-0.3 for the product.

• Column Packing:

  • Place a small plug of cotton or glass wool at the bottom of the column.

  • Add a thin layer of sand.

  • Pack the column with silica gel, either as a dry powder or as a slurry in the eluent.[7]

  • Add another layer of sand on top of the silica gel.

• Sample Loading:

  • Dissolve the crude product in a minimal amount of the eluent or a more polar solvent like dichloromethane.

  • Alternatively, for less soluble compounds, create a dry-load by adsorbing the crude product onto a small amount of silica gel, evaporating the solvent, and then carefully adding the resulting powder to the top of the column.[7]

• Elution:

  • Carefully add the eluent to the top of the column.

  • Apply gentle pressure (using a pump or inert gas) to force the eluent through the column at a steady rate.

  • Continuously collect fractions in separate tubes.

• Fraction Analysis:

  • Monitor the elution of the compounds by spotting fractions onto TLC plates and visualizing under UV light or with an appropriate stain.

  • Alternatively, ¹H NMR spectroscopy can be used for direct analysis of the fractions.[8]

• Combine and Concentrate: Combine the fractions containing the pure product and remove the solvent under reduced pressure.

V. Visual Workflows

Purification Decision Tree

Sources

• 1. 2-BROMO-4-METHYLPHENYL PHENYLSULFONATE | 2093-26-7 [chemicalbook.com]
• 2. chemimpex.com [chemimpex.com]
• 3. 2-Bromo-4-methylphenol | C7H7BrO | CID 23109 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. CN101279896B - Preparation of 2-bromo-4-methylphenol - Google Patents [patents.google.com]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. magritek.com [magritek.com]

Reference Data & Comparative Studies

Technical Guide: 13C NMR Characterization of 2-Bromo-4-methylphenyl Benzenesulfonate

Strategic Context & Application

2-Bromo-4-methylphenyl benzenesulfonate is a specialized electrophile used primarily in transition-metal-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig). Unlike simple aryl halides, the sulfonate moiety serves as a pseudohalide, offering a unique reactivity profile.

For researchers, the critical analytical challenge is distinguishing the sulfonate ester formation from the starting phenol and ensuring the regiochemistry of the bromine atom is preserved. This guide provides a comparative analysis of the 13C NMR chemical shifts to validate the synthesis of this compound.

Synthesis & Sample Preparation

To ensure the NMR data presented below correlates with a high-purity sample, the following synthesis and preparation protocol is recommended. This pathway ensures the bromine is ortho to the oxygen, a critical structural feature.

Experimental Protocol

• Bromination: React p-cresol (4-methylphenol) with

  or NBS in acetonitrile to yield 2-bromo-4-methylphenol .

• Sulfonylation: Dissolve 2-bromo-4-methylphenol (1.0 equiv) in DCM. Add Triethylamine (1.5 equiv) and cool to 0°C. Dropwise add Benzenesulfonyl chloride (1.1 equiv). Warm to RT and stir for 4 hours.

• Workup: Wash with 1M HCl, then Brine. Dry over

  .

• NMR Prep: Dissolve ~20 mg of the isolated oil/solid in 0.6 mL CDCl3 .

Synthesis Workflow Visualization

Figure 1: Step-wise synthesis pathway to ensure correct regiochemistry before NMR analysis.

Comparative 13C NMR Data Analysis

The most reliable method for verifying this structure is comparing the shift changes (

) from the starting phenol to the sulfonate ester.

Table 1: Chemical Shift Comparison (CDCl3, 100 MHz)

Note: "Precursor" data is experimental [1, 2]. "Product" data is calculated based on standard substituent additivity rules for sulfonate esters.

Carbon Position	Assignment	Precursor: 2-Bromo-4-methylphenol (δ ppm)	Product: Phenyl Sulfonate (δ ppm)	Shift Effect ( )
C1	C-O (Ipso)	150.0	~146.5	Upfield (-3.5)
C2	C-Br (Ortho)	109.8	~116.0	Downfield (+6.2)
C3	Ar-H (Meta)	132.1	~133.5	Downfield (+1.4)
C4	C-Me (Para)	131.4	~138.0	Downfield (+6.6)
C5	Ar-H (Meta)	129.8	~130.5	Slight Downfield
C6	Ar-H (Ortho)	115.7	~123.0	Downfield (+7.3)
Me	Methyl Group	20.2	20.8	Negligible
S-Ar	Sulfonyl Ring	N/A	128.0 - 135.0	New Signals

Key Diagnostic Signals

• The "Deshielding" Trap: Contrary to intuition, converting the Phenol (C-OH) to the Sulfonate (C-OSO2R) often causes the C1 (Ipso) carbon to shift upfield (lower ppm). The free phenol oxygen donates electron density into the ring via resonance, shielding the ortho/para positions. The sulfonyl group pulls this density away, causing the C2, C4, and C6 carbons to shift downfield (deshielded) significantly [3].

• Sulfonyl Ring Identification: You will observe a new set of aromatic peaks corresponding to the benzenesulfonyl group:

  • Ipso (C-S): ~135-137 ppm (Low intensity quaternary).

  • Ortho/Meta: ~128-129 ppm (Intense signals).

  • Para: ~134 ppm.

Structural Assignment Logic

When analyzing the spectrum, use this logic flow to assign the two distinct aromatic rings.

Assignment Decision Tree

Figure 2: Logic flow for distinguishing the phenolic ring from the sulfonyl ring.

References

• Beilstein Journals. "Supporting Information: Synthesis and Characterization of 2-Bromo-4-methylphenol." Beilstein J. Org. Chem. Available at: [Link]

• National Institutes of Health (NIH). "PubChem Compound Summary: 2-Bromo-4-methylphenol (CID 23109)." PubChem.[1] Available at: [Link]

• Ragan, J. A. "Correlation of 13C NMR Chemical Shifts with Substituent Effects in Phenol Sulfate Esters." ResearchGate. Available at: [Link]

Sources

• 1. 2-Bromo-4-methylphenol | C7H7BrO | CID 23109 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Comparative Guide to Phenylsulfonate and Mesylate as Leaving Groups in Nucleophilic Substitution

In the landscape of synthetic organic chemistry, the efficiency of nucleophilic substitution reactions is paramount. Central to these transformations is the concept of the "leaving group," a molecular fragment that departs with a pair of electrons. An ideal leaving group must be stable upon its departure, a property directly correlated with the acidity of its conjugate acid. Among the most effective and widely utilized leaving groups are the sulfonates, which are readily prepared from alcohols.

This guide provides an in-depth comparison of two prominent sulfonate leaving groups: phenylsulfonate and its ubiquitous counterpart, methanesulfonate (mesylate). We will delve into the theoretical underpinnings of their reactivity, present corroborating experimental data, and discuss the practical considerations that guide the choice between them in a research and development setting.

Theoretical Framework: Acidity and Stability Dictate Reactivity

The efficacy of a leaving group (LG) is fundamentally tied to its ability to stabilize the negative charge it accepts upon heterolytic bond cleavage. A simple and powerful predictor of leaving group ability is the pKa of its conjugate acid (LG-H). A lower pKa signifies a stronger acid, which in turn means its conjugate base (the leaving group) is more stable and weaker. Excellent leaving groups are the conjugate bases of strong acids.[1]

Phenylsulfonate (PhSO₃⁻) and Mesylate (CH₃SO₃⁻) are the anions of benzenesulfonic acid and methanesulfonic acid, respectively. In both cases, the negative charge is extensively delocalized across the three oxygen atoms through resonance, which accounts for their exceptional stability and utility as leaving groups.

The primary structural difference lies in the group attached to the sulfur atom: an aromatic phenyl ring versus an aliphatic methyl group. This distinction introduces subtle electronic effects that modulate the stability of the anion and, consequently, the leaving group's performance.

• Inductive Effect: The methyl group in mesylate is weakly electron-donating, which slightly destabilizes the anionic center. In contrast, the sp²-hybridized carbons of the phenyl group exert a net electron-withdrawing inductive effect, which helps to stabilize the negative charge on the sulfonate moiety.

• Resonance Effect: While the primary resonance stabilization occurs within the SO₃ group for both anions, the phenyl ring in phenylsulfonate provides an additional, though minor, avenue for delocalization.

These electronic differences are reflected in the acidities of their parent sulfonic acids.

Visualization: Nucleophilic Substitution (Sₙ2)

Caption: Generalized Sₙ2 mechanism highlighting the role of the leaving group (LG).

Experimental Data: A Head-to-Head Comparison

The theoretical differences are borne out by experimental measurements of acidity and reaction kinetics.

Acidity of Conjugate Acids

The most direct measure of leaving group potential is the pKa of the conjugate acid. A lower pKa indicates a more stable anion and thus a better leaving group.

Sulfonic Acid	Common Abbreviation	pKa Value	Reference
Methanesulfonic Acid	MsOH	~ -1.9 to -2.0	[2][3]
Benzenesulfonic Acid	PhSO₃H	~ -2.8 to -6.5	[2][3]

The data clearly indicates that benzenesulfonic acid is a stronger acid than methanesulfonic acid . This suggests that the phenylsulfonate anion is more stable and, therefore, a better leaving group than the mesylate anion. The electron-withdrawing nature of the phenyl ring enhances the stability of the resulting anion compared to the electron-donating methyl group.

Kinetic Data: Solvolysis Rates

Solvolysis reactions, where the solvent acts as the nucleophile, provide a standard method for quantifying leaving group ability. The rate of these reactions is often limited by the cleavage of the carbon-leaving group bond.

A study by Noyce and Virgilio on the solvolysis of 1-phenylethyl esters provides a direct kinetic comparison.

Leaving Group	Abbreviation	Rate Constant (s⁻¹) at 76°C in 80% EtOH/H₂O
Methanesulfonate	OMs	3.0 x 10⁴
p-Toluenesulfonate*	OTs	3.7 x 10⁴

*p-Toluenesulfonate (tosylate) is a derivative of phenylsulfonate with a p-methyl group. The methyl group is electron-donating, which slightly reduces the leaving group ability compared to the unsubstituted phenylsulfonate. Despite this, it is still an excellent leaving group and is often used as a proxy for phenylsulfonates in such studies.

The kinetic data aligns with the pKa values, showing the tosylate leaving group to be slightly more reactive than the mesylate.[4] It is important to note that other studies under different conditions have found the relative rates to be very close, sometimes with mesylate showing slightly higher reactivity.[1] However, the general consensus supported by acidity data is that phenylsulfonates are marginally better leaving groups.

Practical Considerations for the Synthetic Chemist

While phenylsulfonate holds a slight theoretical and often kinetic edge, the choice between using a phenylsulfonyl or mesyl group in a synthetic sequence is frequently dictated by practical considerations. For most applications, their reactivity is so similar and so high that they are considered interchangeable.[5]

Key Decision Factors:

• Physical Properties of Reagents and Intermediates :

  • Reagents : Methanesulfonyl chloride (MsCl) is a liquid, while p-toluenesulfonyl chloride (TsCl) is a solid. This can influence ease of handling, measurement, and storage.

  • Products : Tosylates are often crystalline, high-melting solids. This is a significant advantage, as crystallization is a powerful purification technique. Mesylates, in contrast, are more frequently oils, which may require chromatographic purification.

• Reaction Conditions and Steric Hindrance :

  • The phenyl group is significantly bulkier than the methyl group. In sterically congested systems, the smaller mesyl group may be preferred to minimize steric clash during the formation of the sulfonate ester.

  • The mechanism of mesylation can differ from tosylation. Under basic conditions, mesyl chloride can form a highly reactive "sulfene" (CH₂=SO₂) intermediate, which can be advantageous for converting sterically hindered alcohols that react sluggishly with tosyl chloride.[6]

• Analytical Characterization :

  • The aromatic ring in phenylsulfonates (and their derivatives like tosylates) is a UV chromophore. This makes reaction monitoring by Thin Layer Chromatography (TLC) straightforward, as the tosylated product will be visible under a UV lamp. Mesylates lack this feature and often require staining for visualization.

• Cost and Availability : Both mesyl chloride and tosyl chloride are readily available bulk chemicals, with cost not typically being a deciding factor on a laboratory scale.

Visualization: Structural Comparison

Caption: Structural comparison of mesylate and phenylsulfonate anions.

Experimental Protocol: General Procedure for Alcohol Mesylation

This protocol describes a standard laboratory procedure for converting a primary or secondary alcohol into a mesylate, thereby activating it for nucleophilic substitution.

Materials:

• Alcohol substrate

• Anhydrous Dichloromethane (DCM)

• Triethylamine (TEA) or Pyridine

• Methanesulfonyl chloride (MsCl)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Rotary evaporator

• Magnetic stirrer and stir bar

Procedure:

• Reaction Setup: Dissolve the alcohol (1.0 eq) in anhydrous DCM (approx. 0.2 M concentration) in a round-bottom flask equipped with a magnetic stir bar under an inert atmosphere (e.g., nitrogen or argon).

• Cooling: Cool the solution to 0 °C using an ice-water bath. This is crucial to control the exothermicity of the reaction and minimize side products.

• Base Addition: Add triethylamine (1.5 eq) to the stirred solution. The base acts as a scavenger for the HCl generated during the reaction.

• Mesyl Chloride Addition: Add methanesulfonyl chloride (1.2 eq) dropwise to the cold solution over 5-10 minutes. Ensure the temperature does not rise significantly.

• Reaction Monitoring: Allow the reaction to stir at 0 °C and monitor its progress by TLC. The formation of a new, less polar spot corresponding to the mesylate should be observed. The reaction is typically complete within 1-2 hours.

• Quenching: Once the reaction is complete, quench by slowly adding cold water or saturated NaHCO₃ solution to destroy any excess MsCl.

• Workup: Transfer the mixture to a separatory funnel. Wash the organic layer sequentially with cold 1M HCl (to remove excess TEA), saturated aqueous NaHCO₃, and brine.

• Drying and Concentration: Dry the isolated organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the filtrate under reduced pressure using a rotary evaporator.

• Purification: The crude mesylate is often an oil and may be used directly in the next step if sufficiently pure. If necessary, purify by flash column chromatography on silica gel.

Conclusion

A rigorous comparison based on fundamental chemical principles and experimental data establishes that phenylsulfonate is a marginally better leaving group than mesylate . This is attributed to the greater stability of the phenylsulfonate anion, a consequence of the electron-withdrawing inductive effect of the phenyl ring, which is reflected in the lower pKa of benzenesulfonic acid.

However, for the practicing researcher, this slight difference in intrinsic reactivity is often overshadowed by practical considerations. The choice between these two outstanding leaving groups is typically guided by the physical properties of the intermediates, which can significantly impact purification and handling, as well as the specific steric and electronic demands of the substrate. In the vast majority of synthetic applications, both mesylates and phenylsulfonate derivatives like tosylates will perform their function with exceptional efficiency.

References

• Towards Highly Activating Leaving Groups: Studies on the Preparation of Some Halogenated Alkyl Sulfonates. National Institutes of Health (NIH).
• Why is methanesulfonic acid more acidic than benzenesulfonic acid? Quora. (2020-10-19).
• Arylsulfonate-Based Nucleophile Assisting Leaving Groups. Florida Atlantic University. (2005-08-26).
• Arylsulfonate-Based Nucleophile Assisting Leaving Groups. National Institutes of Health (NIH).
• Sulphinyl, sulphonyl, and sulphonium groups as leaving groups in aromatic nucleophilic substitutions. Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing).
• Tosylates And Mesylates. Master Organic Chemistry. (2015-03-10).
• Preliminary investigation into the reactivity differences between alkyl and allylic leaving groups: a thesis in Chemistry. University of Massachusetts Dartmouth.
• Hydrolysis of secondary alkyl sulphonates. SN2 reactions with high carbocation character. Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing).
• Leaving Groups. Oregon State University. (2003-09-25).
• Organic Chemistry 1 Chapter 6. SN2 Reactions. Wipf Group, University of Pittsburgh.
• Elimination and addition reactions. Part 30. Leaving group abilities in alkene-forming eliminations activated by sulphonyl groups. Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing).
• Structural and solvent effects on rates of solvolysis of secondary alkyl substrates—an update. John Wiley & Sons, Ltd. (2005-02-01).
• Mesylates and Tosylates with Practice Problems. Chemistry Steps.
• 7.1: Solvolysis of Tertiary and Secondary Haloalkanes. Chemistry LibreTexts. (2015-07-09).
• Mechanistic studies of the solvolysis of alkanesulfonyl and arenesulfonyl halides. Beilstein Journal of Organic Chemistry. (2022-01-17).
• Comparison of the Chemical Reactivity between Sulfuric and Methanesulfonic Acids as a Leaching Agent. Journal of Korean Institute of Resources Recycling. (2021-06-30).
• pKa Vaules for Organic and Inorganic Bronsted Acids at 25o Ca. Williams College.

Sources

• 1. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 2. quora.com [quora.com]
• 3. pKa Vaules for Organic and Inorganic Bronsted Acids at 25o Ca [owl.oit.umass.edu]
• 4. Leaving Groups [sites.science.oregonstate.edu]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. Mesylates and Tosylates with Practice Problems - Chemistry Steps [chemistrysteps.com]